Cas no 80851-96-3 (1-(piperidin-3-yl)ethan-1-one)

• Product Name: 1-(piperidin-3-yl)ethan-1-one
• CAS No: 80851-96-3
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD09055254
• CID: 1083596
• PubChem ID: 21909488
• Update Time: 2025-06-25

1-(piperidin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Piperidin-3-yl)ethanone
• 1-piperidin-3-ylethanone
• 1-piperidin-3-yl-ethanone
• 1-Piperidin-3-Yl-Ethanone Hydrochloride
• 3-Acetyl-piperidin
• 1-(piperidin-3-yl)ethan-1-one
• F9995-4139
• CS-0455960
• Ethanone, 1-(3-piperidinyl)-
• EN300-250130
• 80851-96-3
• BS-38470
• 1-Piperidin-3-ylethanone, AldrichCPR
• NPESJLMSOHJUQQ-UHFFFAOYSA-N
• DTXSID40619933
• AKOS006228127
• AM20100792
• SB38842
• 1-(3-piperidinyl)ethanone
• SCHEMBL1764477
• MFCD09055254
• DB-115811
• Ethanone, 1-(3-piperidinyl)- (9CI)
• G29557

• MDL： MFCD09055254
• Inchi： 1S/C7H13NO/c1-6(9)7-3-2-4-8-5-7/h7-8H,2-5H2,1H3
• InChI Key： NPESJLMSOHJUQQ-UHFFFAOYSA-N
• SMILES： O=C(C)C1CNCCC1

Computed Properties

• Exact Mass: 127.10000
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 201.6±33.0 °C at 760 mmHg
• Flash Point: 86.1±25.5 °C
• PSA: 29.10000
• LogP: 0.90380
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

1-(piperidin-3-yl)ethan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(piperidin-3-yl)ethan-1-one

Research Briefing on 1-(piperidin-3-yl)ethan-1-one (CAS: 80851-96-3): Recent Advances and Applications

The compound 1-(piperidin-3-yl)ethan-1-one (CAS: 80851-96-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This briefing synthesizes the latest findings on its synthesis, pharmacological properties, and potential therapeutic uses, as documented in recent peer-reviewed literature and industry reports.

Recent studies highlight the role of 1-(piperidin-3-yl)ethan-1-one as a key intermediate in the synthesis of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective serotonin reuptake inhibitors (SSRIs), where its structural motif was critical for enhancing binding affinity to target receptors. The study employed computational docking and in vitro assays to validate its efficacy, paving the way for further optimization.

In addition to its applications in neuroscience, this compound has shown promise in oncology. Research from the European Journal of Pharmacology (2024) revealed that derivatives of 1-(piperidin-3-yl)ethan-1-one exhibit potent inhibitory effects on histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The study utilized high-throughput screening and molecular dynamics simulations to identify optimal structural modifications for improved pharmacokinetics.

From a synthetic chemistry perspective, advancements in green chemistry have enabled more efficient production of 1-(piperidin-3-yl)ethan-1-one. A 2024 Nature Communications article detailed a catalytic asymmetric synthesis method using organocatalysts, achieving high enantioselectivity and yield while minimizing environmental impact. This breakthrough addresses previous challenges in scalability and cost-effectiveness for industrial applications.

Despite these advancements, challenges remain in the clinical translation of 1-(piperidin-3-yl)ethan-1-one-based therapeutics. Pharmacokinetic studies indicate variable bioavailability, necessitating further formulation optimization. Collaborative efforts between academia and industry, as highlighted in a recent ACS Medicinal Chemistry Letters perspective, are essential to overcome these hurdles and accelerate drug development pipelines.

In conclusion, 1-(piperidin-3-yl)ethan-1-one (CAS: 80851-96-3) represents a multifaceted scaffold with expanding applications in drug discovery. Continued research into its derivatives and mechanisms of action will likely yield innovative therapies for neurological and oncological disorders, supported by evolving synthetic methodologies and interdisciplinary collaborations.